Cas no 5712-49-2 (Sodium 4-methylpiperazine-1-carbodithioate)

Sodium 4-methylpiperazine-1-carbodithioate is a water-soluble dithiocarbamate compound with applications in organic synthesis and coordination chemistry. Its key advantages include its ability to act as a versatile ligand, forming stable complexes with transition metals, which is useful in catalysis and material science. The methylpiperazine moiety enhances solubility and reactivity, making it suitable for aqueous-phase reactions. The compound’s carbodithioate group provides strong chelating properties, enabling efficient metal ion binding. It is also valued for its stability under mild conditions and compatibility with a range of solvents. These characteristics make it a practical choice for researchers in pharmaceutical and inorganic chemistry.
Sodium 4-methylpiperazine-1-carbodithioate structure
5712-49-2 structure
Product Name:Sodium 4-methylpiperazine-1-carbodithioate
CAS No:5712-49-2
MF:C6H11N2NaS2
MW:198.284709215164
CID:1600929
Update Time:2025-10-31

Sodium 4-methylpiperazine-1-carbodithioate Chemical and Physical Properties

Names and Identifiers

    • sodiumato 4-methylpiperazine-1-carbodithioatato
    • 1-Piperazinecarbodithioic acid, 4-methyl-, sodium salt (1:1)
    • Sodium 4-methylpiperazine-1-carbodithioate
    • SODIUM, 4-METHYL-PIPERAZINE-1-CARBODITHIOATE
    • Inchi: 1S/C6H12N2S2.Na/c1-7-2-4-8(5-3-7)6(9)10;/h2-5H2,1H3,(H,9,10);/q;+1/p-1
    • InChI Key: JPKVEDOCKBMPHK-UHFFFAOYSA-M
    • SMILES: CN1CCN(C([S-])=S)CC1.[Na+]

Computed Properties

  • Exact Mass: 198.026
  • Monoisotopic Mass: 198.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.6A^2

Experimental Properties

  • Boiling Point: 233°C at 760 mmHg
  • Flash Point: 94.7°C

Sodium 4-methylpiperazine-1-carbodithioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S063565-250mg
Sodium 4-methylpiperazine-1-carbodithioate
5712-49-2
250mg
$ 185.00 2022-06-03
TRC
S063565-500mg
Sodium 4-methylpiperazine-1-carbodithioate
5712-49-2
500mg
$ 300.00 2022-06-03
TRC
S063565-1000mg
Sodium 4-methylpiperazine-1-carbodithioate
5712-49-2
1g
$ 480.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1284063-250mg
Sodium 4-methylpiperazine-1-carbodithioate
5712-49-2 95%
250mg
¥1066.00 2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1284063-1g
Sodium 4-methylpiperazine-1-carbodithioate
5712-49-2 95%
1g
¥2590.00 2024-05-08
A2B Chem LLC
AX45839-250mg
Sodium 4-methylpiperazine-1-carbodithioate
5712-49-2 95%
250mg
$97.00 2024-04-19
A2B Chem LLC
AX45839-1g
Sodium 4-methylpiperazine-1-carbodithioate
5712-49-2 95%
1g
$209.00 2024-04-19

Additional information on Sodium 4-methylpiperazine-1-carbodithioate

Introduction to Sodium 4-methylpiperazine-1-carbodithioate (CAS No. 5712-49-2)

Sodium 4-methylpiperazine-1-carbodithioate (CAS No. 5712-49-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, plays a crucial role in various biochemical applications. The 4-methylpiperazine-1-carbodithioate moiety is particularly noteworthy for its potential in modulating biological pathways, making it a valuable candidate for further investigation.

The chemical structure of Sodium 4-methylpiperazine-1-carbodithioate consists of a piperazine ring substituted with a methyl group at the 4-position and a carbodithioate functional group at the 1-position. This arrangement imparts specific reactivity and binding properties, which are highly relevant in the design of novel therapeutic agents. The compound’s solubility profile and stability under various conditions further enhance its utility in synthetic chemistry and drug formulation.

In recent years, there has been a growing interest in exploring the pharmacological properties of derivatives of piperazine-based compounds. Sodium 4-methylpiperazine-1-carbodithioate has been studied for its potential role in inhibiting specific enzymes and receptors involved in neurological and cardiovascular disorders. Preliminary research suggests that this compound may exhibit promising effects in modulating neurotransmitter release and receptor activity, which could be beneficial in the treatment of conditions such as depression, anxiety, and hypertension.

The synthesis of Sodium 4-methylpiperazine-1-carbodithioate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and purification techniques, are employed to obtain the desired product. These methods are critical in maintaining the integrity of the compound for subsequent biological evaluations.

One of the key areas where Sodium 4-methylpiperazine-1-carbodithioate shows promise is in the development of new antibiotics. The carbodithioate group provides a scaffold for designing molecules that can interact with bacterial enzymes, disrupting essential metabolic pathways. This approach has been increasingly explored as a strategy to overcome antibiotic resistance, making it a critical area of research for future therapeutic interventions.

The compound’s interaction with biological systems has also been investigated in vitro using cell culture models. These studies have revealed interesting insights into its mechanism of action, particularly its ability to influence intracellular signaling pathways. By understanding these interactions at a molecular level, researchers can design more targeted therapies that minimize side effects while maximizing therapeutic efficacy.

The regulatory landscape for Sodium 4-methylpiperazine-1-carbodithioate is another important consideration. As with all pharmaceutical intermediates, compliance with international safety and quality standards is essential. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure that the final product meets the required specifications for clinical use. This includes rigorous quality control measures to detect impurities and assess stability over time.

The future prospects for Sodium 4-methylpiperazine-1-carbodithioate are vast, with ongoing research focusing on expanding its applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced pharmacological properties. Additionally, advancements in computational chemistry and artificial intelligence are expected to accelerate the design and optimization process for this class of compounds.

In conclusion, Sodium 4-methylpiperazine-1-carbodithioate represents a significant advancement in chemical research with potential implications across multiple therapeutic areas. Its unique structure and reactivity make it a valuable tool for scientists exploring new drug candidates. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.